Cas no 1514811-32-5 (2-(3-fluoro-4-methylphenyl)propanal)
1514811-32-5 structure
Product Name:2-(3-fluoro-4-methylphenyl)propanal
CAS No:1514811-32-5
Molecular Formula:C10H11FO
Molecular Weight:166.192146539688
CID:5846123
PubChem ID:80223339
2-(3-fluoro-4-methylphenyl)propanal Properties
Names and Identifiers
-
- 2-(3-fluoro-4-methylphenyl)propanal
- AKOS018785598
- EN300-1852210
- 1514811-32-5
- SCHEMBL18942465
-
- InChIKey： HPNIPVAYYFXYBL-UHFFFAOYSA-N
- Inchi： 1S/C10H11FO/c1-7-3-4-9(5-10(7)11)8(2)6-12/h3-6,8H,1-2H3
- SMILES： FC1=C(C)C=CC(=C1)C(C=O)C
Computed Properties
- Exact Mass: 166.079393132g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 166.079393132g/mol
- Heavy Atom Count: 12
- Complexity: 158
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.4
- Topological Polar Surface Area: 17.1Ų
2-(3-fluoro-4-methylphenyl)propanal Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852210-0.05g |
2-(3-fluoro-4-methylphenyl)propanal |
1514811-32-5 | 0.05g |
$707.0 | 2023-09-18 |
2-(3-fluoro-4-methylphenyl)propanal Related Literature
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Jian Hou J. Mater. Chem. C, 2020,8, 3000-3009
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Chen-Yen Kao,Cheng-Lun Hsin,Chun-Wei Huang,Shih-Ying Yu,Chun-Wen Wang,Ping-Hung Yeh,Wen-Wei Wu Nanoscale, 2012,4, 1476-1480
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Junshe Zhang,Ayeong Byeon J. Mater. Chem. A, 2013,1, 8665-8671
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7. E,Z-Stereodivergent synthesis of N-tosyl α,β-dehydroamino esters via a Mukaiyama–Michael addition†Miguel Espinosa,Andrea García-Ortiz,Gonzalo Blay,Luz Cardona,M. Carmen Muñoz,José R. Pedro RSC Adv., 2016,6, 15655-15659
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8. Front cover
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Chunyan Wang,Ligang Feng Energy Adv., 2024,3, 14-29
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10. Back cover
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